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Compound of Interest

Compound Name:
(S)-2-Benzyl-3-hydroxypropyl

acetate

Cat. No.: B058108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

(S)-2-Benzyl-3-hydroxypropyl acetate, a key intermediate in the synthesis of various

pharmaceutical compounds.

Physicochemical Properties
Property Value

Molecular Formula C₁₂H₁₆O₃[1][2][3]

Molecular Weight 208.26 g/mol [1][2]

CAS Number 110270-52-5[1]

Appearance Light Yellow Oil[4]

Storage 2-8°C Refrigerator[1][2]

Solubility Chloroform, DCM, Ethyl Acetate, Methanol[4]

Chemical Structure and Synthesis
(S)-2-Benzyl-3-hydroxypropyl acetate is an organic ester. Its chemical structure consists of a

benzyl group attached to a propylene glycol backbone, with an acetate group at the primary
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hydroxyl position and a secondary hydroxyl group.

A logical workflow for the potential synthesis of this compound, based on general organic

chemistry principles, is outlined below. This diagram illustrates a conceptual pathway and does

not represent a specific, validated experimental protocol.
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Caption: Conceptual synthetic workflow for (S)-2-Benzyl-3-hydroxypropyl acetate.
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Applications in Drug Development
(S)-2-Benzyl-3-hydroxypropyl acetate serves as a crucial intermediate in the synthesis of

Sinorphan.[1][4] Sinorphan is recognized as an inhibitor of both angiotensin-converting enzyme

(ACE) and neutral endopeptidase (NEP).[1][4] The development of such dual inhibitors is a

significant area of research in cardiovascular and renal therapeutics.

The relationship between these compounds and their therapeutic target is illustrated in the

signaling pathway diagram below.

Synthesis Biological Action Therapeutic Effect

(S)-2-Benzyl-3-
hydroxypropyl acetate Sinorphan

Synthetic Steps
ACE & NEP

Inhibits Cardiovascular and
Renal Protection

Leads to

Click to download full resolution via product page

Caption: Role of (S)-2-Benzyl-3-hydroxypropyl acetate in therapeutic intervention.

Experimental Protocols
While specific experimental protocols for the synthesis of Sinorphan from (S)-2-Benzyl-3-
hydroxypropyl acetate are proprietary and vary between research groups, a general

methodological framework can be described.

General Protocol for the Synthesis of a Peptide-like Inhibitor from an Alcohol Intermediate:

Activation of the Hydroxyl Group: The secondary hydroxyl group of (S)-2-Benzyl-3-
hydroxypropyl acetate is typically activated to facilitate nucleophilic substitution. This can

be achieved by converting it into a good leaving group, such as a tosylate or mesylate, by

reacting it with the corresponding sulfonyl chloride in the presence of a non-nucleophilic

base like pyridine.

Nucleophilic Substitution: The activated intermediate is then reacted with the desired

nucleophile. In the context of synthesizing a peptide-like molecule, this would involve the
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amine group of an amino acid or a peptide fragment. The reaction is typically carried out in a

polar aprotic solvent.

Deprotection: Any protecting groups on the amino acid or peptide fragment are removed

under appropriate conditions. For instance, a Boc protecting group is removed with a strong

acid like trifluoroacetic acid, while an Fmoc group is removed with a base like piperidine.

Purification: The final product is purified using chromatographic techniques such as column

chromatography or high-performance liquid chromatography (HPLC) to achieve the desired

level of purity for biological assays.

The logical flow of these experimental steps is depicted in the following diagram.
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Caption: General experimental workflow for inhibitor synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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